Cas no 126431-96-7 (b-D-Glucopyranose,1-[(2R)-3-[(3,4-dimethoxybenzoyl)oxy]-2-methylpropanoate]6-(4-hydroxy-3-methoxybenzoate) (9CI))

b-D-Glucopyranose,1-[(2R)-3-[(3,4-dimethoxybenzoyl)oxy]-2-methylpropanoate]6-(4-hydroxy-3-methoxybenzoate) (9CI) structure
126431-96-7 structure
Product Name:b-D-Glucopyranose,1-[(2R)-3-[(3,4-dimethoxybenzoyl)oxy]-2-methylpropanoate]6-(4-hydroxy-3-methoxybenzoate) (9CI)
CAS No:126431-96-7
MF:C27H32O14
MW:580.534589767456
CID:215473
Update Time:2024-03-01

b-D-Glucopyranose,1-[(2R)-3-[(3,4-dimethoxybenzoyl)oxy]-2-methylpropanoate]6-(4-hydroxy-3-methoxybenzoate) (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranose,1-[(2R)-3-[(3,4-dimethoxybenzoyl)oxy]-2-methylpropanoate]6-(4-hydroxy-3-methoxybenzoate) (9CI)
    • b-D-Glucopyranose,1-[3-[(3,4-dimethoxybenzoyl)oxy]-2-methylpropanoate]6-(4-hydroxy-3-methoxybenzoate), (R)-
    • Pyrenoside
    • β-D-Glucopyranose, 1-[(2R)-3-[(3,4-dimethoxybenzoyl)oxy]-2-methylpropanoate] 6-(4-hydroxy-3-methoxybenzoate) (9CI)
    • Inchi: 1S/C27H32O14/c1-13(11-38-25(33)15-6-8-17(35-2)19(10-15)37-4)24(32)41-27-23(31)22(30)21(29)20(40-27)12-39-26(34)14-5-7-16(28)18(9-14)36-3/h5-10,13,20-23,27-31H,11-12H2,1-4H3/t13-,20-,21-,22+,23-,27+/m1/s1
    • InChI Key: OIIQCNVBKMYPJT-ADVBRAKOSA-N
    • SMILES: [C@@H]1(OC(=O)[C@H](C)COC(=O)C2=CC=C(OC)C(OC)=C2)O[C@H](COC(=O)C2=CC=C(O)C(OC)=C2)[C@@H](O)[C@H](O)[C@H]1O

Computed Properties

  • Exact Mass: 272.08309

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Predicted)
  • Boiling Point: 757.6±60.0 °C(Predicted)
  • PSA: 52.54
  • pka: 8.17±0.20(Predicted)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd